Cas no 1262018-88-1 (3-(6-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-acrylic acid)

• Product Name: 3-(6-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-acrylic acid
• CAS No: 1262018-88-1
• MF: C₁₆H₁₀F₄O₂
• MW: 310.243018627167
• CID: 4995245
• Update Time: 2025-07-22

3-(6-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-acrylic acid

• Inchi： 1S/C16H10F4O2/c17-14-6-4-10(5-7-15(21)22)8-13(14)11-2-1-3-12(9-11)16(18,19)20/h1-9H,(H,21,22)/b7-5+
• InChI Key： RGLRALYUHYZKEZ-FNORWQNLSA-N
• SMILES： FC1=CC=C(/C=C/C(=O)O)C=C1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 419
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3

Additional information on 3-(6-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-acrylic acid

Introduction to 3-(6-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-acrylic acid (CAS No. 1262018-88-1)

3-(6-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-acrylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1262018-88-1, features a biphenyl core substituted with a fluoro group at the 6-position and a trifluoromethyl group at the 3'-position, coupled with an acrylic acid side chain. Such structural motifs are frequently explored for their potential in drug design, particularly in the development of bioactive molecules that exhibit enhanced binding affinity and metabolic stability.

The biphenyl scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to impart rigidity and electronic characteristics that can modulate molecular interactions with biological targets. The introduction of a fluoro group at the 6-position of the biphenyl ring further enhances the compound's electronic properties, influencing its reactivity and solubility. Fluorine atoms are renowned for their ability to improve pharmacokinetic profiles of drugs by increasing lipophilicity, reducing metabolic clearance, and enhancing binding interactions due to their electronegativity.

Similarly, the presence of a trifluoromethyl group at the 3'-position of the biphenyl ring adds another layer of functional complexity. Trifluoromethyl groups are frequently incorporated into drug molecules to enhance their bioavailability, metabolic stability, and binding affinity. This substituent imparts a strong electron-withdrawing effect, which can influence the electronic distribution across the molecule and alter its interactions with biological targets. The combination of these two fluorinated aromatic rings in 3-(6-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-acrylic acid suggests a potential for high-affinity binding to biological receptors or enzymes, making it a promising candidate for further pharmacological investigation.

The acrylic acid side chain provides an additional functional handle for chemical modification, allowing for further derivatization to explore different pharmacological profiles. Acrylic acids are known for their reactivity in forming various chemical bonds, including esterification and amidation, which can be exploited to create more complex derivatives with tailored properties. This flexibility makes 3-(6-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-acrylic acid a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural features of 3-(6-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-acrylic acid, particularly the fluorinated biphenyl core, have been modeled against various biological targets to assess potential interactions. These studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) or lipoxygenase (LOX). Such enzymes are key targets in the development of anti-inflammatory drugs, making this compound a valuable candidate for further investigation.

In addition to its potential pharmaceutical applications, 3-(6-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-acrylic acid has also shown promise in materials science. The rigid aromatic structure combined with functionalizable side chains makes it an attractive candidate for designing advanced materials with specific optoelectronic properties. For instance, such compounds could be used in organic light-emitting diodes (OLEDs) or photovoltaic cells due to their ability to absorb and emit light efficiently. The fluorinated aromatic rings contribute to enhanced charge transport properties, which are critical for the performance of these materials.

The synthesis of 3-(6-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-acrylic acid presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yield and purity. Recent reports have highlighted novel synthetic strategies that leverage transition metal catalysis or photoredox reactions to streamline the synthesis process. These advances not only improve efficiency but also reduce waste, aligning with growing environmental concerns in chemical manufacturing.

From a regulatory perspective, compounds like 3-(6-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-acrylic acid must undergo rigorous testing before they can be considered for clinical use or commercialization. This includes evaluation of their toxicity profile, pharmacokinetic behavior, and potential interactions with other drugs. The fluorinated nature of this compound may influence its metabolic pathways differently from non-fluorinated analogs, necessitating thorough toxicological studies to ensure safety.

The role of fluorine-containing compounds in modern drug discovery cannot be overstated. Their unique electronic properties make them invaluable tools for modulating molecular behavior and improving drug efficacy. As research continues into new applications for 3-(6-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-acrylic acid, it is likely that additional therapeutic areas will emerge where this compound or its derivatives could provide significant benefits.

In conclusion,3-(6-Fiuoro--(triflueromethyIbipheuol--yI-acrylic aciud (CAS No.) 1262018--88--1 represents an exciting opportunity for both pharmaceutical researcheers and materials scientists Due tot he unique structural features off this compoind , particularly thee presence off fluofo groups on thee bipheuol core , it holds potentaial foor deveopment off novel therapeutie agents as well as advanced mateials with speciafi optoelectronie properties Further researche into thee synthesis , phaarmacologieaL activity , anD materiaLS appLications off thie compounD is warranted toe x ploite its full potentiaal